Cas no 158734-24-8 (Dehydrokuanoniamine B)

• Product Name: Dehydrokuanoniamine B
• CAS No: 158734-24-8
• MF: C₂₃H₂₀N₄OS
• MW: 400.496103286743
• CID: 6644220
• PubChem ID: 10431121
• Update Time: 2024-03-02

Dehydrokuanoniamine B Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, 3-methyl-N-(2-(8H-pyrido(4,3,2-mn)thiazolo(4,5-b)acridin-9-yl)ethyl)-
• CHEMBL124083
• 17-Dehydrokuanoniamine B
• Dehydrokuanoniamine B
• 158734-24-8

• Inchi： 1S/C23H20N4OS/c1-13(2)11-18(28)24-9-8-16-20-19-15(14-5-3-4-6-17(14)27-20)7-10-25-21(19)22-23(16)29-12-26-22/h3-7,10-12,27H,8-9H2,1-2H3,(H,24,28)
• InChI Key： MNFNXENJKFDCLJ-UHFFFAOYSA-N
• SMILES： S1C=NC2C1=C(CCNC(/C=C(\C)/C)=O)C1=C3C=2N=CC=C3C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 400.13578245g/mol
• Monoisotopic Mass: 400.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Pyrido[2,3,4-kl]acridines